5-[2-(3-Amino-1H-1,2,4-triazol-5-yl)ethyl]-1H-1,2,4-triazol-3-amine;nitric acid

• IUPAC Name: 5-[2-(3-amino-1H-1,2,4-triazol-5-yl)ethyl]-1H-1,2,4-triazol-3-amine;nitric acid
• InChI: InChI=1S/C6H10N8.2HNO3/c7-5-9-3(11-13-5)1-2-4-10-6(8)14-12-4;2*2-1(3)4/h1-2H2,(H3,7,9,11,13)(H3,8,10,12,14);2*(H,2,3,4)
• InChI Key: BAVHUKAMANZQAF-UHFFFAOYSA-N
• Canonical SMILES: C(CC1=NC(=NN1)N)C2=NC(=NN2)N.[N+](=O)(O)[O-].[N+](=O)(O)[O-]
• Molecular Formula: C6H12N10O6
• Molecular Weight: 320.22 g/mol

Description

The compound “5-[2-(3-Amino-1H-1,2,4-triazol-5-yl)ethyl]-1H-1,2,4-triazol-3-amine;nitric acid” is a derivative of 1,2,4-triazole, which is a class of heterocyclic compounds. These compounds are known for their wide range of biological activities and are used in the synthesis of various pharmaceuticals.

Synthesis Analysis

Two complementary pathways for the preparation of N-substituted 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides were proposed and successfully realized in the synthesis of 20 representative examples. These methods use the same types of starting materials viz. succinic anhydride, aminoguanidine hydrochloride, and a variety of amines.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives has been studied using various techniques such as NMR spectroscopy and X-ray crystallography. The annular prototropic tautomerism in the prepared 1,2,4-triazoles was studied using these techniques.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1,2,4-triazole derivatives involve the use of succinic anhydride, aminoguanidine hydrochloride, and a variety of amines. The reaction pathways depend on the nucleophilicity of the amine used.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives can vary. For instance, 3-Amino-1,2,4-triazole is a colorless/white crystal or powder, odorless, with a density of 1.138 g/mol. It is soluble in water, methanol, ethanol, and chloroform, and sparingly soluble in ethyl acetate.

Scientific Research Applications

Synthesis and Characterization of Novel Compounds

Research has demonstrated the synthesis and structural properties of novel compounds incorporating triazole derivatives. For instance, the synthesis of complexes with metals such as Cu(II), Ni(II), and Fe(II) using substituted triazole Schiff bases derived from 4-amino-5-(thien-2-yl ethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one has been detailed. These complexes have been characterized by various techniques, providing insights into their structural and electronic properties, which could have implications for catalysis and material science applications (Sancak, Er, Ünver, Yıldırım, Değirmencioğlu, & Serbest, 2007).

Antimicrobial Activities

Another significant area of application involves the synthesis of triazole derivatives for antimicrobial studies. For instance, new 1,2,4-triazole derivatives have been synthesized and tested for their antimicrobial activities, with some compounds showing promising results against various microorganisms. This research contributes to the search for new antimicrobial agents that can be used to combat resistant strains of bacteria and fungi (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2010).

Coordination Chemistry

The study of coordination geometries and properties of bis(4-amino-3-ethyl-1,2,4-triazole-5-thione) complexes of transition metals like Mn, Fe, Co, Ni, Cu, and Zn reveals significant insights into the coordination behavior of triazole ligands. These studies not only expand the understanding of triazole chemistry but also have potential implications for the design and development of metal-organic frameworks (MOFs) and coordination polymers with specific properties (Kajdan, Squattrito, & Dubey, 2000).

Heterocyclic Chemistry

The synthesis of heterocyclic compounds, such as 5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one derivatives, and their subsequent functionalization through nitration and reduction reactions, showcase the versatility of triazole-based chemistry in the creation of novel heterocyclic skeletons. These compounds hold potential for further chemical modifications and explorations in drug design and development (Veretennikov & Pavlov, 2013).

Mechanism of Action

While the specific mechanism of action of “5-[2-(3-Amino-1H-1,2,4-triazol-5-yl)ethyl]-1H-1,2,4-triazol-3-amine;nitric acid” is not mentioned in the sources, 3-Amino-1,2,4-triazole, a related compound, is known to be a competitive inhibitor of the product of the HIS3 gene, imidazoleglycerol-phosphate dehydratase.

Safety and Hazards

3-Amino-1,2,4-triazole, a related compound, is known to be a potential occupational carcinogen. It is also not used on food crops because of its carcinogenic properties.

Future Directions

The synthesis and study of 1,2,4-triazole derivatives continue to be an active area of research due to their wide range of biological activities and potential applications in pharmaceuticals. Future research may focus on exploring new synthesis methods, studying their biological activities, and developing new pharmaceutical applications.